Cas no 19143-21-6 (5-[(4-bromophenyl)methyl]-4-oxo-2-sulfanylidene-1h-pyrimidine-6-carbaldehyde)

• Product Name: 5-[(4-bromophenyl)methyl]-4-oxo-2-sulfanylidene-1h-pyrimidine-6-carbaldehyde
• CAS No: 19143-21-6
• MF: C₁₂H₉BrN₂O₂S
• MW: 325.181060552597
• CID: 907792
• PubChem ID: 4320743
• Update Time: 2025-04-19

5-[(4-bromophenyl)methyl]-4-oxo-2-sulfanylidene-1h-pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromophenyl)methyl]-4-oxo-2-sulfanylidene-1h-pyrimidine-6-carbaldehyde
• 5-(4-bromo-benzyl)-6-oxo-2-thioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde
• AC1N8LMH
• NSC153706
• 19143-21-6
• NSC-153706
• DTXSID30401889

• Inchi： 1S/C12H9BrN2O2S/c13-8-3-1-7(2-4-8)5-9-10(6-16)14-12(18)15-11(9)17/h1-4,6H,5H2,(H2,14,15,17,18)
• InChI Key： JFBKECADGANYJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C(NC(NC=1C=O)=S)=O

Computed Properties

• Exact Mass: 323.95687
• Monoisotopic Mass: 323.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 58.2
• LogP: 2.59830